Cas no 1692029-82-5 (2-ethoxy-6-azaspiro[3.4]octane)

• Product Name: 2-ethoxy-6-azaspiro[3.4]octane
• CAS No: 1692029-82-5
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 4611191
• Update Time: 2025-05-19

2-ethoxy-6-azaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-6-azaspiro[3.4]octane
• 6-Azaspiro[3.4]octane, 2-ethoxy-

• Inchi： 1S/C9H17NO/c1-2-11-8-5-9(6-8)3-4-10-7-9/h8,10H,2-7H2,1H3
• InChI Key： BTRNCKDSHHKORU-UHFFFAOYSA-N
• SMILES： C1C2(CCNC2)CC1OCC

Additional information on 2-ethoxy-6-azaspiro[3.4]octane

2-Ethoxy-6-azaspiro[3.4]octane (CAS 1692029-82-5): A Versatile Spirocyclic Building Block for Modern Drug Discovery

In the rapidly evolving field of pharmaceutical chemistry, 2-ethoxy-6-azaspiro[3.4]octane (CAS 1692029-82-5) has emerged as a highly valuable spirocyclic compound with significant potential in drug development. This unique aza-spiro structure combines the stability of cyclic systems with the spatial complexity that modern medicinal chemists seek when designing novel bioactive molecules.

The molecular architecture of 2-ethoxy-6-azaspiro[3.4]octane features a distinctive spiro[3.4]octane core, where two rings share a single carbon atom (the spiro center), creating a three-dimensional structure that can interact with biological targets in ways that flat aromatic systems cannot. The ethoxy group at position 2 provides both steric bulk and potential for hydrogen bonding, while the nitrogen atom in the 6-aza position offers a handle for further derivatization.

Recent trends in drug discovery have shown increasing interest in spirocyclic scaffolds like 2-ethoxy-6-azaspiro[3.4]octane, as evidenced by numerous patent filings and publications. The pharmaceutical industry's shift toward three-dimensional drug molecules (a response to the flat molecule problem in drug discovery) has made such compounds particularly valuable. This aligns perfectly with current searches for "spirocyclic drug candidates 2024" and "3D molecular scaffolds for CNS drugs" that dominate academic and industrial research queries.

The synthesis of 2-ethoxy-6-azaspiro[3.4]octane typically involves sophisticated ring-forming reactions, with recent improvements focusing on greener chemistry approaches. Modern synthetic routes emphasize atom economy and catalytic processes, responding to the pharmaceutical industry's demand for sustainable chemistry solutions. These advancements address common search queries like "green synthesis of spiro compounds" and "catalytic spirocyclization methods" that researchers frequently investigate.

In medicinal chemistry applications, 2-ethoxy-6-azaspiro[3.4]octane serves as a privileged scaffold for several therapeutic areas. Its rigid yet complex structure makes it particularly suitable for targeting G-protein coupled receptors (GPCRs) and ion channels, which are hot topics in current drug discovery as shown by search trends for "GPCR spirocyclic modulators". The compound's ability to occupy three-dimensional space efficiently while maintaining good drug-like properties contributes to its growing popularity.

The physicochemical properties of 2-ethoxy-6-azaspiro[3.4]octane make it especially attractive for CNS drug development. With calculated parameters that often fall within the optimal ranges for blood-brain barrier penetration (a frequently searched term in neuropharmacology), this scaffold appears in several investigational compounds for neurological disorders. The azaspiro moiety provides just enough polarity to maintain solubility while the spirocyclic core ensures metabolic stability.

From a commercial perspective, 2-ethoxy-6-azaspiro[3.4]octane has seen growing demand from contract research organizations and pharmaceutical companies engaged in fragment-based drug discovery. The compound's availability from specialty chemical suppliers has improved significantly since its first reported synthesis, though it remains a high-value building block rather than a commodity chemical. Market analysts note increased interest in such advanced intermediates, correlating with search volume for "buy spirocyclic building blocks".

Recent scientific literature reveals innovative applications of 2-ethoxy-6-azaspiro[3.4]octane derivatives in addressing challenging biological targets. Several research groups have incorporated this scaffold into proteolysis targeting chimeras (PROTACs), a hot area in drug discovery reflected by search terms like "spirocyclic PROTAC linkers". The compound's structural features allow for optimal positioning of warheads and E3 ligase binders in these bifunctional molecules.

The future development potential of 2-ethoxy-6-azaspiro[3.4]octane appears strong, particularly in niche areas like allosteric modulator design and covalent inhibitor development. As the pharmaceutical industry continues to explore undruggable targets (a trending search phrase), three-dimensional scaffolds like this will likely play increasingly important roles. The compound's balance of complexity and synthetic accessibility positions it well for continued use in cutting-edge medicinal chemistry.

For researchers working with 2-ethoxy-6-azaspiro[3.4]octane, proper handling and storage recommendations include protection from moisture and storage under inert atmosphere when in solution form. While not classified as hazardous under standard regulations, good laboratory practices should always be followed when handling any chemical substance, especially when exploring its potential in biological systems.

In conclusion, 2-ethoxy-6-azaspiro[3.4]octane (CAS 1692029-82-5) represents an important addition to the medicinal chemist's toolbox. Its unique spirocyclic architecture, combined with favorable drug-like properties and versatility in synthetic modification, ensures its continued relevance in modern drug discovery programs. As evidenced by current research trends and search behaviors, such three-dimensional building blocks will remain at the forefront of pharmaceutical innovation for years to come.